Cas no 40870-63-1 (1,2-Benzenedimethanol,3,6-dimethoxy-4,5-dimethyl-)

• Product Name: 1,2-Benzenedimethanol,3,6-dimethoxy-4,5-dimethyl-
• CAS No: 40870-63-1
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 330754
• PubChem ID: 148393
• Update Time: 2025-04-19

1,2-Benzenedimethanol,3,6-dimethoxy-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol,3,6-dimethoxy-4,5-dimethyl-
• [2-(hydroxymethyl)-3,6-dimethoxy-4,5-dimethylphenyl]methanol
• 3,6-Dimethoxy-4,5-dimethyl-1,2-benzenedimethanol
• 40870-63-1
• DTXSID60193846
• 1,2-Benzenedimethanol, 3,6-dimethoxy-4,5-dimethyl-

• Inchi： 1S/C12H18O4/c1-7-8(2)12(16-4)10(6-14)9(5-13)11(7)15-3/h13-14H,5-6H2,1-4H3
• InChI Key： KUXBLLYYJUSAFD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C(C)=C(C(CO)=C1CO)OC

Computed Properties

• Exact Mass: 226.121
• Monoisotopic Mass: 226.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 380.1°Cat760mmHg
• Flash Point: 183.7°C
• Refractive Index: 1.541